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Compound of Interest

Compound Name: NIR-797 isothiocyanate

Cat. No.: B15554533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NIR-797 isothiocyanate,

a near-infrared (NIR) fluorescent dye with significant applications in biomedical research and

drug development. This document details the dye's core properties, experimental protocols for

its use, and relevant data presented in a clear and accessible format.

Core Properties of NIR-797 Isothiocyanate
NIR-797 isothiocyanate is a cyanine-based fluorescent dye that exhibits excitation and

emission spectra in the near-infrared range. This characteristic is highly advantageous for

biological imaging, as it minimizes autofluorescence from endogenous molecules and allows

for deeper tissue penetration of light. The isothiocyanate group enables the covalent

conjugation of the dye to primary and secondary amines present on biomolecules such as

proteins and antibodies.

Quantitative Data Summary

The following tables summarize the key quantitative data for NIR-797 isothiocyanate.
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Property Value Reference

Chemical Properties

Molecular Formula C45H50N3NaO6S4 [1][2]

Molecular Weight 880.14 g/mol [2]

Spectral Properties

Excitation Maximum (λex)
795 nm (in 0.1 M phosphate

buffer, pH 7.0)
[2]

Emission Maximum (λem)
817 nm (in 0.1 M phosphate

buffer, pH 7.0)
[2]

Physical Properties

Form Powder [2]

Solubility Soluble in ethanol and DMSO [1]

Storage and Stability

Storage Temperature 2-8°C [2]

Experimental Protocols
This section provides detailed methodologies for key applications of NIR-797 isothiocyanate.

Antibody Conjugation
This protocol describes the covalent labeling of antibodies with NIR-797 isothiocyanate. The

isothiocyanate group reacts with primary amines (e.g., lysine residues) on the antibody to form

a stable thiourea bond.

Materials:

Antibody solution (1-10 mg/mL in amine-free buffer, e.g., PBS)

NIR-797 isothiocyanate
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Anhydrous Dimethyl Sulfoxide (DMSO)

0.1 M Sodium Bicarbonate buffer (pH 8.5-9.0)

Gel filtration column (e.g., Sephadex G-25)

Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

Antibody Preparation: Dialyze the antibody solution against 0.1 M sodium bicarbonate buffer

(pH 8.5-9.0) overnight at 4°C to remove any amine-containing preservatives and to adjust

the pH for optimal conjugation.

Dye Preparation: Immediately before use, dissolve NIR-797 isothiocyanate in anhydrous

DMSO to a concentration of 10 mg/mL.

Conjugation Reaction:

Slowly add the NIR-797 isothiocyanate solution to the antibody solution while gently

stirring. A typical starting molar ratio of dye to antibody is 10:1 to 20:1. The optimal ratio

should be determined empirically for each antibody.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification:

Separate the labeled antibody from unconjugated dye using a gel filtration column pre-

equilibrated with PBS (pH 7.4).

The first colored fraction to elute will be the NIR-797-labeled antibody.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for protein) and 795 nm (for NIR-797).
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Storage: Store the purified conjugate at 4°C, protected from light. For long-term storage, add

a cryoprotectant such as glycerol and store at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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